Cas no 389621-37-8 (1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-)

1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)- structure
389621-37-8 structure
Product Name:1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
CAS No:389621-37-8
MF:C10H20N2
MW:168.279202461243
CID:299004
Update Time:2024-01-27

1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
    • 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-,(1S,2S,7aS)-(9CI)
    • Inchi: 1S/C10H20N2/c1-7(2)8-6-12-5-3-4-9(12)10(8)11/h7-10H,3-6,11H2,1-2H3/t8-,9+,10+/m1/s1
    • InChI Key: NCTGJQCEKGJWIA-UTLUCORTSA-N
    • SMILES: N12C[C@H](C(C)C)[C@H](N)[C@]1([H])CCC2

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 910
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 4.2
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